2-(naphthalen-2-yloxy)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)acetamide

• IUPAC Name: 2-naphthalen-2-yloxy-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]acetamide
• InChI: InChI=1S/C24H24N2O4/c27-23(17-30-21-11-10-18-6-4-5-9-20(18)14-21)25-15-24(28)26-12-13-29-22(16-26)19-7-2-1-3-8-19/h1-11,14,22H,12-13,15-17H2,(H,25,27)
• InChI Key: WRZGTOWSVYAGKM-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CNC(=O)COC2=CC3=CC=CC=C3C=C2)C4=CC=CC=C4
• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol

Description

2-(naphthalen-2-yloxy)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Scientific Research Applications

Structural Studies

A study by Karmakar et al. (2009) focused on the structural analysis of co-crystals and a salt of quinoline derivatives with an amide bond, similar in structural motif to the compound . This research underscores the importance of structural studies in understanding compound interactions and properties, potentially applicable to "2-(naphthalen-2-yloxy)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)acetamide" for material science or pharmaceutical formulation purposes (Karmakar, Kalita, & Baruah, 2009).

Anticancer and Anti-Parkinson's Screening

Gomathy et al. (2012) synthesized novel naphthalene derivatives and evaluated their anti-Parkinson's activity. This suggests the potential for structurally related compounds, including "this compound," to be investigated for neurological benefits and disease treatment, highlighting the compound's relevance in medicinal chemistry (Gomathy, Antony, Elango, Singh, & Gowramma, 2012).

Catalysis and Synthetic Applications

Mokhtary and Torabi (2017) explored the use of nano magnetite as a catalyst for synthesizing naphthalene derivatives, pointing to the potential for "this compound" in facilitating organic synthesis and catalysis, which is crucial for developing new pharmaceuticals and materials (Mokhtary & Torabi, 2017).

Antimicrobial Evaluation

Narang et al. (2013) synthesized and evaluated naphthalen-1-yl-acetic acid hydrazides for antimicrobial activities. This research avenue could be relevant for "this compound" by suggesting potential antimicrobial or antiviral applications, contributing to the development of new therapeutic agents (Narang, Narasimhan, Sharma, De Clercq, Pannecouque, & Balzarini, 2013).

Luminescent Properties

Wang et al. (2009) prepared and characterized lanthanide picrate complexes with naphthalene derivatives, exploring their luminescent properties. Such studies can guide the application of "this compound" in optical materials or sensors, indicating the compound's potential in materials science and engineering (Wang, Tang, Liu, Tang, & Tan, 2009).